(3R)-3-(5-fluoropyrimidin-4-yl)-3-methyl-6-(1H-pyrazol-4-yl)-2H-isoindol-1-one;hydrate

• CAS No.: 1627696-53-0
• Molecular Formula: C16H14FN5O2
• Molecular Weight: 327.31 g/mol
• IUPAC Name: (3R)-3-(5-fluoropyrimidin-4-yl)-3-methyl-6-(1H-pyrazol-4-yl)-2H-isoindol-1-one;hydrate
• InChI: InChI=1S/C16H12FN5O.H2O/c1-16(14-13(17)7-18-8-19-14)12-3-2-9(10-5-20-21-6-10)4-11(12)15(23)22-16;/h2-8H,1H3,(H,20,21)(H,22,23);1H2/t16-;/m1./s1
• InChI Key: WSICFXBHDWUFRU-PKLMIRHRSA-N
• Isomeric SMILES: C[C@@]1(C2=C(C=C(C=C2)C3=CNN=C3)C(=O)N1)C4=NC=NC=C4F.O
• Canonical SMILES: CC1(C2=C(C=C(C=C2)C3=CNN=C3)C(=O)N1)C4=NC=NC=C4F.O

Description

“(3R)-3-(5-fluoropyrimidin-4-yl)-3-methyl-6-(1H-pyrazol-4-yl)-2H-isoindol-1-one;hydrate” is a heterocyclic organic compound featuring a fluorinated pyrimidine ring and a pyrazole substituent. Its stereochemistry is defined by the (3R)-configuration, which may influence its biological activity and physicochemical properties. The compound’s hydrate form suggests improved solubility compared to its anhydrous counterpart, a critical factor in pharmaceutical applications.

Structural characterization of such compounds often employs NMR, UV spectroscopy, and X-ray crystallography (e.g., SHELX and ORTEP-3 for crystallographic refinement, as noted in and ) .

Biological Activity

The compound (3R)-3-(5-fluoropyrimidin-4-yl)-3-methyl-6-(1H-pyrazol-4-yl)-2H-isoindol-1-one;hydrate, identified by its CAS number 1627696-53-0, has garnered attention in the field of medicinal chemistry due to its potential biological activities, particularly in cancer treatment and antibacterial applications. This article provides a comprehensive overview of its biological activity, including molecular interactions, mechanisms of action, and relevant case studies.

The molecular formula of the compound is C16H14FN5O2, with a molecular weight of 327.31 g/mol. It is characterized by the presence of a fluoropyrimidine moiety and a pyrazole ring, which are known to enhance biological activity.

Property	Value
Molecular Formula	C16H14FN5O2
Molecular Weight	327.31 g/mol
CAS Number	1627696-53-0
Purity	≥95%

The primary mechanism of action for (3R)-3-(5-fluoropyrimidin-4-yl)-3-methyl-6-(1H-pyrazol-4-yl)-2H-isoindol-1-one involves inhibition of the CDC7 kinase, a crucial regulator in DNA replication. This inhibition leads to impaired cell proliferation and can induce senescence in cancer cells harboring TP53 mutations. The compound has shown selective toxicity towards cancer cells while sparing normal cells, making it a promising candidate for targeted cancer therapies .

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound. It has been shown to effectively inhibit the growth of various cancer cell lines, particularly those with mutations in the TP53 gene. For instance, in vitro assays demonstrated that the compound significantly reduced cell viability in liver cancer cells with TP53 mutations, while having minimal effects on wild-type TP53 cells .

Key Findings:

• Cell Lines Tested: HepG2 (liver cancer), HCT116 (colon cancer)
• IC50 Values: Approximately 250 µM for HepG2 cells.

Antibacterial Activity

In addition to its anticancer properties, (3R)-3-(5-fluoropyrimidin-4-yl)-3-methyl-6-(1H-pyrazol-4-yl)-2H-isoindol-1-one has been evaluated for antibacterial activity. Preliminary results suggest that it possesses moderate antibacterial effects against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis, with minimum inhibitory concentrations (MICs) ranging from 4 to 64 µg/mL .

Antibacterial Profile:

Bacteria Tested	MIC (µg/mL)
Staphylococcus aureus	32
Enterococcus faecalis	64
Streptococcus pneumoniae	16

Case Studies

Several case studies have been conducted to evaluate the efficacy and safety profile of this compound:

• In Vivo Studies on Tumor Models:
  • A mouse model with xenografted human liver cancer showed significant tumor reduction when treated with the compound over a four-week period.
  • Histological analysis indicated reduced proliferation markers in treated tumors compared to controls.
• Safety Profile Assessment:
  • Cytotoxicity assays on normal human fibroblast cells indicated that concentrations below 256 µg/mL resulted in over 85% cell viability, suggesting a favorable safety margin .

Comparison with Similar Compounds

Comparison with Similar Compounds

Fluorinated Pyrimidine Derivatives

Fluorinated pyrimidines are common in medicinal chemistry due to their enhanced metabolic stability and target affinity. For example:

• 5-Fluorouracil: A well-known anticancer agent that inhibits thymidylate synthase. Unlike the target compound, it lacks the isoindolone core and pyrazole moiety, which may confer distinct pharmacokinetic profiles .
• Compound 4i/4j (): These pyrimidinone derivatives incorporate coumarin and tetrazole groups. While they share a pyrimidine scaffold, their substitution patterns differ significantly, likely altering solubility and receptor binding .

Pyrazole-Containing Compounds

Pyrazole rings are prevalent in kinase inhibitors and anti-inflammatory agents:

• Celecoxib: A COX-2 inhibitor with a sulfonamide-substituted pyrazole.
• Compound in : Features a pyrazole-amine linkage to a fluoropyridine ring. The absence of an isoindolone core in this analog may limit its ability to engage π-π stacking interactions in biological targets .

Physicochemical and Environmental Data

These emphasize the importance of accurate environmental reporting, which would apply to the target compound if industrially scaled .